![molecular formula C14H14N2O5 B4837069 5-(2,4-dimethoxybenzylidene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4837069.png)
5-(2,4-dimethoxybenzylidene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione
Overview
Description
5-(2,4-dimethoxybenzylidene)-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as DMMP, is a pyrimidinetrione derivative that has been studied for its potential therapeutic applications in various fields of medicine. DMMP is a small molecule with a molecular weight of 311.32 g/mol and a chemical formula of C15H14N2O5.
Scientific Research Applications
Cholinesterase Inhibition
- Molecular Docking : Molecular docking studies revealed that compound 5c interacts with both the catalytic active site and the peripheral anionic site of acetylcholinesterase .
Potential Anti-Alzheimer’s Drug
The triazine scaffold, to which AKOS001623783 belongs, shows promise in developing anti-Alzheimer’s drugs. Here’s why:
- Continuation : The current study focuses on new 1,3,5-triazine–1,2,4-triazine hybrids, including AKOS001623783 , for cholinesterase inhibition .
Glassy Gels
Recent research has led to the creation of a new class of materials called “glassy gels” . These materials are exceptionally hard and resistant to breakage, even though they contain over 50% liquid. While not directly related to AD, this highlights the versatility of triazine-based compounds .
Quantum Science and Technology
In a broader context, quantum science and technology are gaining prominence. The United Nations has declared 2025 as the International Year of Quantum Science and Technology . Quantum advancements could impact various fields, including drug discovery and material science .
Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines
Researchers have developed synthetic protocols for preparing various 2,4,6-tri-substituted 1,3,5-triazines. These compounds contain diverse functional groups, including alkyl, aromatic, and ester moieties. While not specific to AKOS001623783 , this work underscores the broader interest in triazine derivatives .
properties
IUPAC Name |
(5E)-5-[(2,4-dimethoxyphenyl)methylidene]-1-methyl-1,3-diazinane-2,4,6-trione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O5/c1-16-13(18)10(12(17)15-14(16)19)6-8-4-5-9(20-2)7-11(8)21-3/h4-7H,1-3H3,(H,15,17,19)/b10-6+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKLSPRRKOUDXQL-UXBLZVDNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=CC2=C(C=C(C=C2)OC)OC)C(=O)NC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=C(C=C(C=C2)OC)OC)/C(=O)NC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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